Cas no 2092805-39-3 (6-azaspiro3.5nonane-5,8-dione)

• Product Name: 6-azaspiro3.5nonane-5,8-dione
• CAS No: 2092805-39-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6385508
• PubChem ID: 131402886
• Update Time: 2025-06-08

6-azaspiro3.5nonane-5,8-dione Chemical and Physical Properties

Names and Identifiers

• 6-azaspiro3.5nonane-5,8-dione
• CID 131402886
• 6-Azaspiro[3.5]nonane-5,8-dione
• EN300-1708157
• 2092805-39-3

• Inchi： 1S/C8H11NO2/c10-6-4-8(2-1-3-8)7(11)9-5-6/h1-5H2,(H,9,11)
• InChI Key： VSDJQICMFMCSNP-UHFFFAOYSA-N
• SMILES： C1C2(CC(=O)CNC2=O)CC1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 397.5±35.0 °C(Predicted)
• pka: 13.81±0.20(Predicted)

Additional information on 6-azaspiro3.5nonane-5,8-dione

Comprehensive Overview of 6-Azaspiro[3.5]nonane-5,8-dione (CAS No. 2092805-39-3): Properties, Applications, and Research Insights

The compound 6-Azaspiro[3.5]nonane-5,8-dione (CAS No. 2092805-39-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique spirocyclic structure and functional groups make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for "6-Azaspiro[3.5]nonane-5,8-dione synthesis" or "CAS 2092805-39-3 applications," reflecting its relevance in drug discovery and material science.

One of the most intriguing aspects of 6-Azaspiro[3.5]nonane-5,8-dione is its role in the development of novel small-molecule therapeutics. The compound's rigid spiro scaffold is often leveraged to enhance binding affinity and selectivity in drug candidates. Recent studies highlight its potential in targeting neurological disorders and metabolic diseases, aligning with the growing demand for innovative treatments in these areas. Keywords like "spirocyclic compounds in medicine" and "2092805-39-3 biological activity" are increasingly popular in academic and industrial searches.

From a synthetic chemistry perspective, 6-Azaspiro[3.5]nonane-5,8-dione presents both challenges and opportunities. Its bicyclic framework requires precise control over reaction conditions, making it a subject of interest for methodologies such as cascade reactions and catalyzed cyclizations. The compound's versatility is further demonstrated by its adaptability to green chemistry principles, a trending topic in sustainable research. Searches for "eco-friendly synthesis of spiro compounds" or "CAS 2092805-39-3 solvent-free reactions" underscore this alignment with modern chemical priorities.

Beyond pharmaceuticals, 6-Azaspiro[3.5]nonane-5,8-dione has potential applications in material science, particularly in the design of high-performance polymers and coordination complexes. Its ability to act as a ligand or building block opens doors for innovations in catalysis and nanotechnology. Queries like "spirocyclic ligands for metal-organic frameworks" or "2092805-39-3 polymer applications" reflect this interdisciplinary appeal.

In summary, 6-Azaspiro[3.5]nonane-5,8-dione (CAS No. 2092805-39-3) exemplifies the convergence of structural ingenuity and functional utility. Its prominence in drug discovery, sustainable synthesis, and advanced materials ensures its continued relevance in scientific discourse. As research progresses, this compound is poised to address critical challenges in health and technology, making it a cornerstone of modern chemistry.